Cas no 5996-06-5 (Glaucine HBr)

• Product Name: Glaucine HBr
• CAS No: 5996-06-5
• MF: C₂₁H₂₆BrNO₄
• MW: 436.339445590973
• CID: 1058431
• PubChem ID: 53313046
• Update Time: 2025-06-08

Glaucine HBr Chemical and Physical Properties

Names and Identifiers

• Glaucine HBr
• (6aS)-1,2,9,10-Tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline hydrobromide (1:1); 4H-dibenzo[de,g]quinoline, 5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl-, (6aS)-, hydrobromide (1:1); Glaucine HBr
• (6aS)-1,2,9,10-tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline;hydrobromide
• 6a-alpha-Aporphine, 1,2,9,10-tetramethoxy-, hydrobromide
• d-Glaucine hydrobromide
• CHEMBL1497070
• UNII-7BPY1SMR1C
• 4H-Dibenzo(de,g)quinoline, 5,6,6a,7-tetrahydro-6-methyl-1,2,9,10-tetramethoxy-, hydrobromide, (S)-
• Glauvent (TN)
• 4H-DIBENZO(DE,G)QUINOLINE, 5,6,6A,7-TETRAHYDRO-1,2,9,10-TETRAMETHOXY-6-METHYL-, HYDROBROMIDE (1:1), (6AS)-
• GLAUCINE HYDROBROMIDE [MI]
• (6AS)-5,6,6A,7-TETRAHYDRO-1,2,9,10-TETRAMETHOXY-6-METHYL-4H-DIBENZO(DE,G)QUINOLINE HYDROBROMIDE
• GLAUCINE HYDROBROMIDE [WHO-DD]
• (+)-Glaucine hydrobromide
• GLAUCINE HYDROBROMIDE, (+)-
• 6a-alpha-Aporphine, 1,2,9,10-tetramethoxy-, hydrobromide (8CI)
• 4H-Dibenzo(de,g)quinoline, 5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl-, hydrobromide, (S)-
• 5996-06-5
• Glaucine hydrobromide
• 7BPY1SMR1C
• DTXSID50208670
• SCHEMBL11158386
• Q27268033
• D08019
• 4H-Dibenzo[de,g]quinoline, 5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl-, hydrobromide (1:1), (6aS)-
• DTXCID00131161

• Inchi： 1S/C21H25NO4.BrH/c1-22-7-6-12-9-18(25-4)21(26-5)20-14-11-17(24-3)16(23-2)10-13(14)8-15(22)19(12)20;/h9-11,15H,6-8H2,1-5H3;1H/t15-;/m0./s1
• InChI Key： DFFLCVRJWUOGPN-RSAXXLAASA-N
• SMILES： Br.O(C)C1C(=CC2CCN(C)[C@H]3CC4C=C(C(=CC=4C=1C3=2)OC)OC)OC

Computed Properties

• Exact Mass: 435.10458
• Monoisotopic Mass: 435.10452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• PSA: 40.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on Glaucine HBr

Introduction to Glaucine HBr (CAS No: 5996-06-5)

Glaucine HBr, a compound with the chemical formula C₁₇H₁₉NO₃HBr, is a derivative of the alkaloid Glaucine. This compound has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. The CAS No: 5996-06-5 uniquely identifies this substance, ensuring precise classification and communication within the scientific community.

The structure of Glaucine HBr features a complex nitrogen-containing heterocycle, which is a common motif in many bioactive molecules. This structural framework contributes to its interactions with biological targets, making it a subject of interest for drug discovery and development. The presence of the hydrobromide salt form enhances its solubility and stability, facilitating its use in various experimental and industrial applications.

Recent advancements in pharmacological research have highlighted the potential of Glaucine HBr as a lead compound for developing novel therapeutic agents. Studies have demonstrated its interaction with specific enzymes and receptors, suggesting applications in treating neurological disorders, pain management, and other conditions. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for further investigation.

In the realm of medicinal chemistry, Glaucine HBr has been studied for its ability to inhibit certain enzymes involved in inflammation and pain pathways. Preliminary experiments have shown that it may exert analgesic effects by interacting with opioid receptors or other relevant targets. These findings align with the growing interest in natural alkaloids as potential therapeutics, given their diverse biological activities and structural complexity.

The synthesis of Glaucine HBr involves multi-step organic reactions, often starting from readily available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired molecular framework. The hydrobromide salt formation is typically achieved by treating the free base with hydrobromic acid, ensuring proper crystallization and isolation.

Quality control and analytical methods play a crucial role in characterizing Glaucine HBr. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to confirm its identity and assess its purity. These analytical tools provide essential data for understanding its pharmacokinetic behavior and potential therapeutic efficacy.

The pharmacokinetic profile of Glaucine HBr is an area of active investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is critical for determining appropriate dosing regimens and predicting side effects. Initial findings suggest that Glaucine HBr may exhibit moderate bioavailability and a relatively long half-life, making it a candidate for chronic therapeutic use.

One of the most compelling aspects of Glaucine HBr is its potential role in treating neurological disorders. Research has indicated that it may interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. By modulating these pathways, Glaucine HBr could offer a novel approach to managing these conditions without the side effects associated with some existing treatments.

The future directions for Glaucine HBr research are multifaceted. Further clinical trials are needed to validate its therapeutic potential in humans. Additionally, computational modeling and structure-activity relationship (SAR) studies can help optimize its properties for better efficacy and safety. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients.

In conclusion, Glaucine HBr (CAS No: 5996-06-5) represents a significant compound in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating neurological disorders and pain management make it a valuable subject for further investigation. As research continues to uncover new insights into its mechanisms of action, Glaucine HBr may emerge as a key player in the development of next-generation therapeutics.